N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide

• IUPAC Name: N-methyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H17N3O2S2/c1-9-11(10(2)15(4)13-9)8-14(3)19(16,17)12-6-5-7-18-12/h5-7H,8H2,1-4H3
• InChI Key: ODMIYDXVUYBZIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CN(C)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C12H17N3O2S2
• Molecular Weight: 299.4 g/mol

Description

N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide is not fully understood. However, it has been suggested that it may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) which is involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation and pain. It has also been proposed that N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide may have an effect on the expression of certain genes involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
Studies have shown that N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide has anti-inflammatory and analgesic effects. It has been shown to reduce the production of prostaglandins and other inflammatory mediators. It has also been shown to alleviate pain in animal models of inflammation and neuropathic pain. In addition, N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide has been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide in lab experiments is its potential as a therapeutic agent for various diseases. It has also been shown to have low toxicity in animal studies. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully elucidate its biochemical and physiological effects.

Future Directions

There are several future directions for the study of N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the development of new synthetic methods for the production of N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide and its derivatives. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in various fields of scientific research.
In conclusion, N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and its mechanism of action.

Scientific Research Applications

N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-thiophenesulfonamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.